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Compound of Interest

Compound Name: 2-Amino-4-chloropyridine

Cat. No.: B016104 Get Quote

An In-depth Technical Guide to 2-Amino-4-
chloropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 2-Amino-4-chloropyridine (CAS No: 19798-80-2).

This versatile pyridine derivative is a crucial building block in the development of

pharmaceuticals and agrochemicals.[1][2][3]

Core Physical and Chemical Properties
2-Amino-4-chloropyridine is a white to light yellow or light brown crystalline solid.[1][4][5][6]

Its core properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₅H₅ClN₂ [1][4][7][8][9]

Molecular Weight 128.56 g/mol [1][4][7][8][9]

CAS Number 19798-80-2 [1][4][7]

Melting Point 126-134 °C [1][5][7]

Boiling Point 240.8 ± 20.0 °C (Predicted) [7][8][10]

Solubility

Soluble in DMSO, Methanol,

Ethanol, and Dichloromethane.

[4][7][10][11][12] Low solubility

in water (approx. 3.2 g/L).[4]

[4][7][10][11][12]

pKa 5.72 ± 0.11 (Predicted) [7][11]

Appearance
White to light brown crystalline

powder.
[1][2][13]

Purity ≥ 97% (GC), ≥ 99% (HPLC) [1][2]

Storage Conditions

Store at 0 - 8 °C or room

temperature in a dark, dry, and

sealed environment.

[1][2][7][8][10]

UV max 294 nm (in CHCl₃) [7][10][13]

Spectral Data:

Infrared (IR) Spectrum: Conforms to standard.[5] Spectral data is available on PubChem.[9]

Nuclear Magnetic Resonance (NMR) Spectrum: ¹H NMR and ¹³C NMR spectral data are

available for this compound.[14][15]

Mass Spectrometry (MS): m/z values of 128 (100.0%) and 130 (32.0%) are characteristic.[4]

Experimental Protocols: Synthesis of 2-Amino-4-
chloropyridine
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Several methods for the synthesis of 2-Amino-4-chloropyridine have been reported. Below

are detailed protocols for two common approaches.

Synthesis from 4-chloropyridine-2-methyl formate
This route involves hydrazinolysis followed by diazotization and rearrangement, and is noted

for its simple process and high yield.[16]

Step 1: Synthesis of 4-chloropyridine-2-methyl hydrazine

In a 250 mL three-neck flask, add 17.2 g (100 mmol) of 4-chloropyridine-2-methyl formate

and 100 mL of methanol. Stir until dissolved.[16]

Slowly add 30 mL of hydrazine hydrate under an ice-water bath.[16]

Stir the reaction at room temperature for 2 hours. Monitor the reaction using TLC until no

starting material is observed.[16]

Filter the reaction mixture and dry the filter cake to obtain the yellow solid product.[16]

Step 2: Synthesis of 4-chloropyridine-2-methyl diazonium

In a 250 mL three-neck flask, add 17.2 g (100 mmol) of the product from Step 1 and 100 mL

of hydrochloric acid. Stir to dissolve.[16]

While cooling in an ice bath, slowly add 8.3 g (120 mmol) of sodium nitrite.[16]

Step 3: Synthesis of 2-Amino-4-chloropyridine

In a 250 mL three-neck flask, add 100 mL of a 30% acetic acid aqueous solution.[16]

Add the wet product from Step 2 to the flask.[16]

Reflux the reaction for 3 hours. Monitor by TLC to confirm the absence of starting material.

[16]

Cool the reaction in an ice-water bath and adjust the pH to 10 with a saturated sodium

carbonate solution.[16]
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Extract the organic layer with ethyl acetate (3 x 500 mL).[16]

Dry the combined organic layers with anhydrous sodium sulfate and evaporate under

reduced pressure to yield the final product as a yellow solid.[16]

Synthesis from 2-Pyridine Carboxylic Acid
This method involves esterification, chlorination, amidation, and subsequent Hofmann

degradation.[16] Another variation proceeds via a Hofmann amide degradation reaction of 4-

chloropyridine-2-amide.[16] A similar synthesis involves the reaction of 4-chloropyridine-2-

amide with calcium hypochlorite.[17]

Visualized Workflows and Relationships
Synthesis Workflow Diagram

4-chloropyridine-2-methyl formate 4-chloropyridine-2-methyl hydrazine
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Sodium Nitrite,
HCl 2-Amino-4-chloropyridine

Acetic Acid,
Heat (Rearrangement)
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Caption: Synthesis of 2-Amino-4-chloropyridine.
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2-Amino-4-chloropyridine

Pharmaceuticals Agrochemicals Material Science

Neurological Disorder Drugs Enzyme Inhibitors (e.g., Tyrosine Kinase, PI3K) Anticancer & Anti-inflammatory Agents Herbicides Fungicides Polymers & Coatings Specialty Dyes

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.guidechem.com/question/how-is-2-amino-4-chloropyridin-id116128.html
https://www.guidechem.com/question/how-is-2-amino-4-chloropyridin-id116128.html
https://www.guidechem.com/question/how-is-2-amino-4-chloropyridin-id116128.html
https://www.guidechem.com/question/how-is-2-amino-4-chloropyridin-id116128.html
https://sincerechemical.com/product/2-amino-4-chloropyridine-cas19798-80-2
https://www.benchchem.com/product/b016104?utm_src=pdf-body-img
https://www.benchchem.com/product/b016104?utm_src=pdf-body
https://www.benchchem.com/product/b016104?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Key application areas for 2-Amino-4-chloropyridine.

Reactivity and Applications in Drug Development
2-Amino-4-chloropyridine is a valuable precursor for synthesizing more complex molecules

due to its reactive sites. The amino and chloro groups on the pyridine ring allow for a variety of

chemical transformations.[1][2]

Key Applications:

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various

pharmaceuticals, particularly those targeting neurological disorders.[1][2] It is also used in

the development of tyrosine kinase inhibitors, P13K inhibitors, and aldosterone synthase

inhibitors.[4][16] Furthermore, it serves as a building block for anti-cancer and anti-

inflammatory medications.[1][2][4]

Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides.[1]

[2][4]

Material Science: It plays a role in the development of advanced materials like polymers and

coatings.[1]

Research Applications: In biochemical research, it is used in studies related to enzyme

inhibition and receptor binding.[1][2] It also has applications in analytical chemistry for the

detection of calcium ions.[8]

Chemical Reactivity:

It serves as a precursor for the synthesis of various polychlorinated 2-aminopyridines, such

as 2-amino-4,5-dichloropyridine, 2-amino-3,4-dichloropyridine, and 2-amino-3,4,5-

trichloropyridine.[7][10][18]

It can be used to prepare 4-fluoro-2-aminopyridine through a halogen exchange reaction.[16]

Safety and Handling
2-Amino-4-chloropyridine is classified as harmful if swallowed and may cause skin, eye, and

respiratory irritation.[9][19]
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GHS Hazard Statements:

H302: Harmful if swallowed.[9]

H315: Causes skin irritation.[9][19]

H319: Causes serious eye irritation.[9][19]

H335: May cause respiratory irritation.[9]

Precautionary Measures:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Wash hands thoroughly after handling.[19]

In case of contact with eyes, rinse cautiously with water for several minutes.[19]

This product is intended for research use only by qualified personnel trained in laboratory

procedures.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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